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Compound of Interest

1-Hexadecylimidazolidine-2,4-
Compound Name:
dione

Cat. No. B1334992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and synthetic
aspects of 1-Hexadecylimidazolidine-2,4-dione, a long-chain N-alkylated hydantoin
derivative. Due to the limited availability of experimental data for this specific molecule, this
document combines predicted spectroscopic information with established experimental
protocols and data from closely related analogs to offer a robust resource for researchers.

Spectroscopic Data

While experimental spectra for 1-Hexadecylimidazolidine-2,4-dione are not readily available
in public databases, predicted data provides valuable insights into its structural
characterization. The following tables summarize the expected spectroscopic features based
on computational models and comparison with analogous compounds.

Table 1: Predicted *H NMR Spectroscopic Data
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Chemical Shift (ppm) Multiplicity Assighment

7.5-8.5 Singlet N-H

4.0-4.2 Singlet Ring -CHa-

3.5-3.7 Triplet N-CHz2- (of hexadecyl)
1.2-1.8 Multiplet -(CH2)14- (of hexadecyl)
0.8-0.9 Triplet -CHs (of hexadecyl)

Source: Predicted data from chemical suppliers.[1]

Table 2: licted IR < :

Wavenumber (cm~—?) Assighment

3200-3400 N-H Stretching
2800-2950 C-H Stretching (Aliphatic)
1700-1750 C=0 Stretching

Source: Predicted data from chemical suppliers.[1]

Iamg_&_ELedmIed_Mass_SpgﬂmmﬂLy Data

Assignment

3245 [M]* (Molecular lon)

Source: Predicted data from chemical suppliers and PubChem.[1][2]

Experimental Protocols

A specific, validated experimental protocol for the synthesis of 1-Hexadecylimidazolidine-2,4-
dione is not published in peer-reviewed literature. However, a general and robust method for
the synthesis of N-alkylated imidazolidine-2,4-diones can be adapted. The following protocol is
a generalized procedure based on the synthesis of related compounds.[3][4][5][6][7]
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Synthesis of N-Alkyl Imidazolidine-2,4-diones

This procedure outlines the synthesis of N-substituted imidazolidine-2,4-diones, which can be
adapted for the synthesis of 1-Hexadecylimidazolidine-2,4-dione by using the appropriate
alkyl halide.

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 1-Hexadecylimidazolidine-2,4-dione.
Materials:
e Hydantoin
e 1-Bromohexadecane
e Sodium hydride (NaH) or other suitable base
e Anhydrous N,N-Dimethylformamide (DMF) or other polar aprotic solvent
o Ethyl acetate or other suitable extraction solvent
e Brine
e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

e To a solution of hydantoin in anhydrous DMF, add sodium hydride portion-wise at 0 °C under
an inert atmosphere.
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e Stir the mixture at room temperature for 30 minutes.

e Add 1-bromohexadecane dropwise to the reaction mixture.
o Continue stirring at room temperature overnight.

e Quench the reaction by the slow addition of water.

o Extract the aqueous layer with ethyl acetate.

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel.

Biological Context and Signaling Pathways

Specific signaling pathways involving 1-Hexadecylimidazolidine-2,4-dione have not been
elucidated. However, the broader class of hydantoin derivatives is known for a wide range of
biological activities.[8][9][10][11] Long-chain N-alkylhydantoins, in particular, have been
investigated for their ability to act as organogelators, which has implications for drug delivery
systems.[12]

The biological activities of various hydantoin derivatives are diverse, including antimicrobial,
anticonvulsant, and anticancer properties.[4][9][10] The mechanism of action for these activities
often involves the inhibition of specific enzymes or the modulation of ion channels. For
instance, some hydantoin derivatives have been shown to inhibit bacterial virulence factors or
act as inhibitors of P-glycoprotein in cancer cells, thereby overcoming multidrug resistance.[5]

[8]

The following diagram illustrates a generalized logical flow for investigating the biological
activity of a novel hydantoin derivative like 1-Hexadecylimidazolidine-2,4-dione.
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Caption: Logical workflow for the biological evaluation of a novel hydantoin derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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